Cas no 2171732-23-1 (2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid)

• Product Name: 2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid
• CAS No: 2171732-23-1
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6440592
• PubChem ID: 165545051
• Update Time: 2025-05-20

2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid
• EN300-1518447
• 2171732-23-1
• 2-[N-tert-butyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetic acid

• Inchi： 1S/C26H30N2O7/c1-5-34-24(32)22(23(31)28(14-21(29)30)26(2,3)4)27-25(33)35-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20,22H,5,14-15H2,1-4H3,(H,27,33)(H,29,30)
• InChI Key： KNJYJXFUCPMZCI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 122Ų

Additional information on 2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid

Introduction to 2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic Acid (CAS No. 2171732-23-1)

2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid, identified by its CAS number 2171732-23-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups such as amides, carboxylic acids, and tert-butyl groups. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and molecular biology.

The name of this compound provides a detailed insight into its molecular architecture. The N-tert-butyl moiety suggests the presence of a bulky, lipophilic group that can influence the compound's solubility and interactions with biological targets. The ethyl carboxy group indicates the presence of a carboxylic acid derivative with an ethyl substituent, which can play a role in acid-base equilibrium and binding affinity. Perhaps one of the most intriguing features is the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety, which incorporates a fluorene ring—a well-known scaffold in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This part of the molecule is further modified by a methoxycarbonyl group, which is commonly used in peptide mimetics and protease inhibitors.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis typically involves multi-step reactions, including condensation, protection-deprotection strategies, and functional group transformations. Such synthetic methodologies are critical for producing high-purity compounds that can be used in downstream applications without interference from impurities.

In the realm of pharmaceutical research, CAS No. 2171732-23-1 has been explored for its potential biological activity. Studies have indicated that this compound may exhibit properties relevant to various therapeutic areas. For instance, its structural features suggest that it could interact with enzymes or receptors involved in metabolic pathways or inflammatory responses. The fluorene moiety, in particular, has been associated with enhanced binding to biological targets due to its rigid planar structure and hydrophobicity.

One area where this compound shows promise is in the development of enzyme inhibitors. The combination of amide and carboxylic acid functionalities makes it a versatile scaffold for designing molecules that can modulate enzyme activity. For example, proteases such as caspases or matrix metalloproteinases (MMPs) are known to play crucial roles in diseases like cancer and inflammation. By targeting these enzymes, CAS No. 2171732-23-1 could potentially inhibit their activity and mitigate disease progression.

Another exciting aspect is the potential application of this compound in drug delivery systems. The bulky tert-butyl group can enhance membrane permeability, making it suitable for oral or transdermal administration. Additionally, the presence of multiple functional groups allows for modifications that could improve pharmacokinetic properties such as bioavailability and half-life.

The {(9H-fluoren-9-yl)methoxycarbonyl}amino part of the molecule is particularly noteworthy due to its structural similarity to natural products like fluorenylmethanol derivatives, which have been investigated for their antimicrobial and anti-inflammatory properties. By leveraging this scaffold, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

Recent studies have also explored the use of this compound as a tool compound in biochemical assays. Its well-defined structure makes it an excellent candidate for developing probes that can study enzyme mechanisms or identify new drug targets. Such research tools are invaluable for understanding complex biological processes and accelerating drug discovery efforts.

The synthesis and application of CAS No. 2171732-23-1 also highlight the importance of computational chemistry in modern drug design. Molecular modeling techniques can predict how this compound might interact with biological targets based on its three-dimensional structure. These predictions are crucial for guiding experimental efforts and optimizing lead compounds before they enter clinical trials.

In conclusion,CAS No. 2171732-23-1, or 2-N-tert-butyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention, particularly in areas such as enzyme inhibition and drug delivery systems. As synthetic methodologies continue to improve and computational tools become more sophisticated,CAS No. 2171732-23-1 is poised to play an important role in the development of next-generation therapeutics.